Cas no 139549-22-7 (2-(chloromethyl)-4-fluoro-1,3-benzoxazole)
139549-22-7 structure
Product Name:2-(chloromethyl)-4-fluoro-1,3-benzoxazole
CAS No:139549-22-7
MF:C8H5ClFNO
MW:185.582804441452
MDL:MFCD10696622
CID:1275170
PubChem ID:10375163
Update Time:2025-10-05
2-(chloromethyl)-4-fluoro-1,3-benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2-(chloromethyl)-4-fluoro-
- 2-(chloromethyl)-4-fluoro-1,3-benzoxazole
- EN300-1178048
- SY130193
- MFCD10696622
- 2-Chloromethyl-4-fluoro-benzooxazole
- A922276
- SCHEMBL9680689
- 2-(Chloromethyl)-4-fluorobenzoxazole
- AC4140
- AB57782
- 2-(CHLOROMETHYL)-4-FLUOROBENZO[D]OXAZOLE
- DB-375909
- 139549-22-7
- AKOS006303630
-
- MDL： MFCD10696622
- Inchi： 1S/C8H5ClFNO/c9-4-7-11-8-5(10)2-1-3-6(8)12-7/h1-3H,4H2
- InChI Key： AEOPPVPQYXKXJD-UHFFFAOYSA-N
- SMILES： ClCC1=NC2C(=CC=CC=2O1)F
Computed Properties
- Exact Mass: 185.00445
- Monoisotopic Mass: 185.0043696g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
2-(chloromethyl)-4-fluoro-1,3-benzoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081000726-1g |
2-(Chloromethyl)-4-fluorobenzo[d]oxazole |
139549-22-7 | 98% | 1g |
$4,903.23 | 2022-04-02 | |
| Alichem | A081000726-10g |
2-(Chloromethyl)-4-fluorobenzo[d]oxazole |
139549-22-7 | 98% | 10g |
$14,380.93 | 2022-04-02 | |
| Chemenu | CM460641-250mg |
2-Chloromethyl-4-fluoro-benzooxazole |
139549-22-7 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM460641-500mg |
2-Chloromethyl-4-fluoro-benzooxazole |
139549-22-7 | 95%+ | 500mg |
$*** | 2023-03-31 | |
| Chemenu | CM460641-1g |
2-Chloromethyl-4-fluoro-benzooxazole |
139549-22-7 | 95%+ | 1g |
$*** | 2023-03-31 | |
| eNovation Chemicals LLC | D777481-1g |
2-(Chloromethyl)-4-fluorobenzoxazole |
139549-22-7 | 95% | 1g |
$715 | 2024-07-20 | |
| Enamine | EN300-1178048-0.05g |
2-(chloromethyl)-4-fluoro-1,3-benzoxazole |
139549-22-7 | 95% | 0.05g |
$165.0 | 2023-06-08 | |
| Enamine | EN300-1178048-0.1g |
2-(chloromethyl)-4-fluoro-1,3-benzoxazole |
139549-22-7 | 95% | 0.1g |
$246.0 | 2023-06-08 | |
| Enamine | EN300-1178048-0.25g |
2-(chloromethyl)-4-fluoro-1,3-benzoxazole |
139549-22-7 | 95% | 0.25g |
$351.0 | 2023-06-08 | |
| Enamine | EN300-1178048-0.5g |
2-(chloromethyl)-4-fluoro-1,3-benzoxazole |
139549-22-7 | 95% | 0.5g |
$552.0 | 2023-06-08 |
2-(chloromethyl)-4-fluoro-1,3-benzoxazole Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
139549-22-7 (2-(chloromethyl)-4-fluoro-1,3-benzoxazole) Related Products
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- 143708-36-5(2-(chloromethyl)-6-fluoro-1,3-benzoxazole)
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- 41014-41-9(NAPHTH[2,3-D]OXAZOLE, 2-(CHLOROMETHYL)-)
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- 944898-94-6(4-Fluorobenzo[D]oxazole-2-carbaldehyde)
- 312600-96-7(Benzoxazole,6-fluoro-2-methyl-)
- 139549-53-4(Benzoxazole, 2-(chloromethyl)-4,7-difluoro-)
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